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Compound of Interest

Compound Name: 5-ROX-SE

Cat. No.: B15597528 Get Quote

For researchers, scientists, and drug development professionals, the accurate determination of

fluorescent probe concentration is paramount for the reliability and reproducibility of

experimental results. The molar extinction coefficient (ε) is a critical parameter in this

determination, directly relating a substance's absorbance to its concentration via the Beer-

Lambert law. This guide provides a comparative analysis of the molar extinction coefficient of 5-

Carboxy-X-rhodamine N-succinimidyl ester (5-ROX-SE), a widely used fluorescent dye, and its

common alternatives. Furthermore, a detailed experimental protocol for the determination of

the molar extinction coefficient is provided.

Performance Comparison of 5-ROX-SE and
Alternatives
5-ROX-SE is an amine-reactive fluorescent dye commonly employed for labeling proteins and

nucleic acids.[1][2][3] Its photophysical properties, particularly its molar extinction coefficient,

are crucial for quantitative applications. The molar extinction coefficient of a substance is a

measure of how strongly it absorbs light at a particular wavelength. A higher extinction

coefficient indicates a greater ability to absorb light, which can be advantageous in applications

requiring high sensitivity.

The reported values for the molar extinction coefficient of 5-ROX-SE and its non-ester form, 5-

ROX, vary across different suppliers and measurement conditions, highlighting the importance

of experimental determination for specific applications. The table below summarizes the key

photophysical properties of 5-ROX-SE and several common alternative fluorescent dyes.
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Fluorescent
Dye

Excitation Max
(λex, nm)

Emission Max
(λem, nm)

Molar
Extinction
Coefficient (ε,
M⁻¹cm⁻¹)

Molecular
Weight ( g/mol
)

5-ROX-SE 575 - 578 600 - 604 82,000[1][4][5] 631.67[6]

5-ROX 570 - 580 591 - 604
36,000 -

93,000[7][8]
534.60[8]

ATTO RHO12 577 600 120,000[4][5] 847.00[5]

Texas Red 583 603 116,000[4][5] 818.00[5]

Cyanine3.5

(Cy3.5)
588 604 150,000[4] 544.70[4]

Note: The extinction coefficient can be influenced by factors such as the solvent, pH, and

temperature of the solution.

Experimental Protocol for Molar Extinction
Coefficient Determination
The determination of the molar extinction coefficient is based on the Beer-Lambert law, which

states that the absorbance of a solution is directly proportional to the concentration of the

absorbing species and the path length of the light through the solution.

Equation: A = εcl

Where:

A is the absorbance (unitless)

ε is the molar extinction coefficient (M⁻¹cm⁻¹)

c is the concentration of the substance (mol/L or M)

l is the path length of the cuvette (typically 1 cm)
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Materials and Equipment:
5-ROX-SE (or alternative dye)

High-purity solvent (e.g., DMSO, DMF, or an appropriate aqueous buffer)

UV-Vis spectrophotometer

Quartz cuvettes (1 cm path length)

Analytical balance

Volumetric flasks and pipettes

Procedure:
Stock Solution Preparation:

Accurately weigh a small amount of the fluorescent dye using an analytical balance.

Dissolve the dye in a known volume of the chosen solvent to prepare a concentrated stock

solution. Ensure the dye is completely dissolved.

Serial Dilutions:

Perform a series of accurate dilutions of the stock solution to prepare at least five different

concentrations. The concentrations should be chosen to yield absorbance values within

the linear range of the spectrophotometer (typically 0.1 to 1.0).

Spectrophotometer Setup:

Turn on the spectrophotometer and allow it to warm up and stabilize.

Set the wavelength to the maximum absorbance wavelength (λmax) of the dye. For 5-
ROX-SE, this is typically around 578 nm.

Absorbance Measurement:

Use the pure solvent as a blank to zero the spectrophotometer.
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Measure the absorbance of each of the prepared dilutions at the λmax.

Data Analysis:

Plot a graph of absorbance (A) on the y-axis versus concentration (c) on the x-axis.

The data points should form a straight line that passes through the origin, in accordance

with the Beer-Lambert law.

Perform a linear regression analysis of the data to obtain the slope of the line.

The slope of the line is equal to the molar extinction coefficient (ε) multiplied by the path

length (l). Since the path length is typically 1 cm, the slope is equal to ε.

Calculation:

From the linear regression (y = mx + b), where y is absorbance and x is concentration: Slope

(m) = εl If l = 1 cm, then ε = Slope (m)

Experimental Workflow Diagram
The following diagram illustrates the key steps in the experimental determination of the molar

extinction coefficient.
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Caption: Experimental workflow for determining the molar extinction coefficient.
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In conclusion, while published values for the molar extinction coefficient of 5-ROX-SE and its

alternatives provide a useful reference, experimental determination under the specific

conditions of your assay is crucial for achieving accurate and reliable quantitative results. The

provided protocol offers a straightforward and robust method for this determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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